4-bromo-2-tert-butyl-1H-imidazole-5-carboxylic acid

• Molecular Formula: C8H11BrN2O2
• Molecular Weight: 247.09 g/mol
• IUPAC Name: 5-bromo-2-tert-butyl-1H-imidazole-4-carboxylic acid
• InChI: InChI=1S/C8H11BrN2O2/c1-8(2,3)7-10-4(6(12)13)5(9)11-7/h1-3H3,(H,10,11)(H,12,13)
• InChI Key: YMSYQIOZEAAEOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC(=C(N1)Br)C(=O)O

Description

4-Bromo-2-tert-butyl-1H-imidazole-5-carboxylic acid is a brominated imidazole derivative that serves as a valuable synthetic intermediate and building block in medicinal chemistry and drug discovery research. The presence of both a bromo substituent and a carboxylic acid functional group on the imidazole core allows for extensive structural diversification through cross-coupling reactions and amide bond formation . This makes it a key precursor for generating compound libraries for biological screening. Imidazole-based structures are of significant research interest due to their prevalence in pharmacologically active compounds. For instance, related imidazole-5-carboxylic acid derivatives have been explored as potent antihypertensive agents acting as angiotensin II receptor antagonists . Furthermore, substituted imidazoles have been identified as critical scaffolds in the development of inhibitors for targets like Insulin Degrading Enzyme (IDE), which is implicated in Alzheimer's disease pathology and type-2 diabetes . The bromine atom at the 4-position and the tert-butyl group at the 2-position on this specific molecule offer steric and electronic properties that can be fine-tuned to optimize a compound's binding affinity, selectivity, and metabolic stability. This product is provided For Research Use Only. It is strictly intended for laboratory research purposes and is not to be used for diagnostic, therapeutic, or any other human or veterinary use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-BROMO-2-TERT-BUTYL-1H-IMIDAZOLE-4-CARBOXYLICACID typically involves the cyclization of amido-nitriles. One common method includes the use of nickel-catalyzed addition to nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization . The reaction conditions are generally mild, allowing for the inclusion of various functional groups such as aryl halides and aromatic heterocycles .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

5-BROMO-2-TERT-BUTYL-1H-IMIDAZOLE-4-CARBOXYLICACID undergoes several types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The imidazole ring can undergo oxidation and reduction reactions, altering its electronic properties and reactivity.

Cyclization Reactions: The compound can participate in cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions

Common reagents used in these reactions include nickel catalysts for cyclization, strong nucleophiles for substitution reactions, and oxidizing or reducing agents for redox reactions. The reaction conditions vary depending on the desired transformation but generally involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution of the bromine atom can yield a variety of substituted imidazoles, while oxidation or reduction can lead to different oxidation states of the imidazole ring .

Scientific Research Applications

5-BROMO-2-TERT-BUTYL-1H-IMIDAZOLE-4-CARBOXYLICACID has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the development of new drugs.

Industry: Utilized in the development of advanced materials and catalysts

Mechanism of Action

The mechanism of action of 5-BROMO-2-TERT-BUTYL-1H-IMIDAZOLE-4-CARBOXYLICACID involves its interaction with specific molecular targets and pathways. The bromine atom and tert-butyl group contribute to its binding affinity and reactivity with biological molecules. The compound can inhibit or activate certain enzymes and receptors, leading to its observed biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The table below compares key structural features and physicochemical properties of 4-bromo-2-tert-butyl-1H-imidazole-5-carboxylic acid with analogous imidazole derivatives:

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Solubility*	Key Functional Groups	Reference
4-Bromo-2-tert-butyl-1H-imidazole-5-carboxylic acid	4-Br, 2-tert-butyl, 5-COOH	261.08 (calculated)	Low (acidic group)	Carboxylic acid, Br, tert-butyl
2-Bromo-1-methyl-1H-imidazole-4-carboxylic acid	2-Br, 1-methyl, 4-COOH	219.04	Moderate	Carboxylic acid, Br, methyl
Ethyl 5-bromo-1H-imidazole-2-carboxylate	5-Br, 2-COOEt	219.04	Higher (ester)	Ester, Br
4(5)-Bromo-2-butyl-1H-imidazole	4(5)-Br, 2-butyl	202.01	Low (neutral)	Br, butyl
CV-11974 (Benzimidazole derivative)	Ethoxy, biphenylmethyl, tetrazole	599.6	Low (lipophilic)	Tetrazole, biphenyl

*Solubility inferred from functional groups (e.g., carboxylic acids are polar but may form salts; esters enhance lipophilicity).

Key Observations:

• Electronic Effects : Bromine at position 4 (vs. 5 in ethyl 5-bromo-1H-imidazole-2-carboxylate) may alter electron distribution, affecting reactivity in cross-coupling reactions .
• Solubility : The carboxylic acid group improves aqueous solubility relative to neutral analogs like 4(5)-bromo-2-butyl-1H-imidazole but remains less soluble than ester derivatives .

Biological Activity

4-Bromo-2-tert-butyl-1H-imidazole-5-carboxylic acid is a compound of increasing interest in pharmaceutical research due to its potential biological activities. This article aims to provide a comprehensive overview of its biological properties, including antimicrobial, antiproliferative, and antifungal activities, supported by relevant data and case studies.

Chemical Structure and Properties

The compound features a bromine atom at the 4-position and a tert-butyl group at the 2-position of the imidazole ring. The carboxylic acid functional group at the 5-position contributes to its solubility and reactivity.

Antimicrobial Activity

Recent studies have investigated the antimicrobial properties of 4-bromo-2-tert-butyl-1H-imidazole-5-carboxylic acid against various bacterial strains. The compound exhibited significant activity against both Gram-positive and Gram-negative bacteria.

Table 1: Antimicrobial Activity of 4-Bromo-2-tert-butyl-1H-imidazole-5-carboxylic Acid

Bacterial Strain	Minimum Inhibitory Concentration (MIC) μg/mL
Staphylococcus aureus	8
Escherichia coli	16
Methicillin-resistant S. aureus	4

The results indicate that this compound has a promising profile against resistant strains, making it a candidate for further development as an antimicrobial agent .

Antiproliferative Activity

In vitro studies have shown that 4-bromo-2-tert-butyl-1H-imidazole-5-carboxylic acid has antiproliferative effects on various cancer cell lines. Notably, it demonstrated significant cytotoxicity against the MDA-MB-231 breast cancer cell line.

Case Study: Antiproliferative Effects

A study conducted on MDA-MB-231 cells revealed an IC50 value of approximately 16.38 μM for the compound, indicating potent antiproliferative activity compared to standard chemotherapeutics . The mechanism of action appears to involve apoptosis induction through mitochondrial membrane disruption, leading to cytochrome c release and subsequent caspase activation .

Antifungal Activity

The antifungal efficacy of 4-bromo-2-tert-butyl-1H-imidazole-5-carboxylic acid was evaluated against common fungal pathogens like Candida albicans and Aspergillus niger. The compound exhibited moderate antifungal activity with MIC values suggesting effectiveness comparable to established antifungal agents.

Table 2: Antifungal Activity of 4-Bromo-2-tert-butyl-1H-imidazole-5-carboxylic Acid

Fungal Strain	Minimum Inhibitory Concentration (MIC) μg/mL
Candida albicans	64
Aspergillus niger	64

These findings highlight the potential of this compound as a therapeutic agent in treating fungal infections .

Mechanistic Insights

The biological activities of 4-bromo-2-tert-butyl-1H-imidazole-5-carboxylic acid can be attributed to its ability to interact with specific biological targets. For instance, its structural similarity to known inhibitors suggests it may disrupt protein-protein interactions critical for cell proliferation and survival in cancer cells .

Q & A

Q. Table 1: Example Reaction Conditions

Step	Reagents/Conditions	Yield (%)	Reference
Bromination	NBS, DMF, 80°C, 12 h	75
Carboxylation	KMnO₄, H₂O, 100°C, 6 h	62

Basic: Which spectroscopic and analytical techniques confirm the structure and purity of this compound?

Answer:

• 1H/13C NMR: Identify protons (e.g., tert-butyl singlet at ~1.3 ppm) and carbons (e.g., carboxylic carbon at ~170 ppm) .
• IR Spectroscopy: Confirm carboxylic acid O-H stretch (~2500-3000 cm⁻¹) and C=O (~1700 cm⁻¹) .
• Elemental Analysis: Validate purity by matching experimental vs. calculated C/H/N/Br percentages .
• X-ray Crystallography: Resolve 3D structure using SHELX software for refinement .

Advanced: How can impurities in the synthesis of this compound be identified and mitigated?

Answer:

• HPLC-MS: Detect byproducts like de-brominated or over-alkylated derivatives .
• Common Impurities:
  • Process-Related: Unreacted intermediates (e.g., 2-tert-butyl-1H-imidazole-5-carboxylic acid) due to incomplete bromination .
  • Degradation Products: Hydrolysis of the tert-butyl group under acidic conditions .
• Mitigation: Optimize reaction time and use scavengers (e.g., molecular sieves) to absorb excess reagents .

Advanced: What computational methods predict the reactivity or binding interactions of this compound?

Answer:

• Docking Studies: Use AutoDock or Schrödinger Suite to model interactions with biological targets (e.g., enzymes). Evidence from similar imidazole derivatives shows π-π stacking and hydrogen bonding at active sites .
• DFT Calculations: Predict bromine’s electronic effects on reaction pathways (e.g., electrophilic substitution barriers) .

Basic: How does the tert-butyl group influence the compound’s stability and solubility?

Answer:

• Stability: The bulky tert-butyl group sterically hinders hydrolysis of the imidazole ring .
• Solubility: Enhances lipophilicity, reducing aqueous solubility. Use DMSO or DMF for dissolution in biological assays .

Advanced: What crystallographic challenges arise when resolving this compound’s structure?

Answer:

• Twinned Crystals: Common due to flexible substituents. Use SHELXD for structure solution and SHELXL for refinement .
• Disorder: The tert-butyl group may exhibit rotational disorder. Apply restraints during refinement .

Basic: What are the key synthetic precursors to this compound?

Answer:

• Precursor 1: 2-tert-butyl-1H-imidazole-5-carboxylic acid (before bromination) .
• Precursor 2: 4-Bromo-1H-imidazole-5-carboxylic acid (before alkylation) .

Advanced: How can reaction regioselectivity be controlled during bromination?

Answer:

• Directing Groups: The carboxylic acid at C5 directs electrophilic bromination to C4 via resonance stabilization .
• Solvent Effects: Polar aprotic solvents (e.g., DMF) stabilize transition states, improving selectivity .

Basic: What safety precautions are necessary when handling this compound?

Answer:

• Toxicity: Avoid inhalation; use fume hoods due to potential respiratory irritation (similar to imidazole derivatives) .
• Storage: Keep desiccated at 4°C to prevent hydrolysis .

Advanced: How does this compound compare structurally to pharmacologically active imidazole derivatives?

Answer:

• Similarity to Drug Candidates: The bromine and tert-butyl groups mimic hydrophobic moieties in kinase inhibitors (e.g., losartan analogs) .
• Key Differences: Lack of a tetrazole ring (common in angiotensin II blockers) reduces cardiovascular activity .

Q. Table 2: Structural Comparison to Losartan Derivatives

Feature	4-Bromo-2-tert-butyl-1H-imidazole-5-carboxylic Acid	Losartan Potassium
Core Structure	Imidazole	Biphenyl-tetrazole
Key Substituents	Br, tert-butyl, COOH	Chloro, hydroxymethyl, tetrazole
Pharmacological Target	N/A (Research compound)	Angiotensin II receptor